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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzonitrile

Cat. No.: B1322566 Get Quote

This technical guide provides a detailed overview of the molecular structure, properties, and a

representative synthetic approach for 3-Hydroxy-2-methylbenzonitrile. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Molecular Structure and Properties
3-Hydroxy-2-methylbenzonitrile is a substituted aromatic compound. Its structure consists of

a benzene ring functionalized with a hydroxyl group at position 3, a methyl group at position 2,

and a nitrile group at position 1.

Table 1: Physicochemical Properties of 3-Hydroxy-2-methylbenzonitrile
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Property Value Reference(s)

Molecular Formula C₈H₇NO [1][2][3][4]

Molecular Weight 133.15 g/mol [1][2]

CAS Number 55289-04-8 [1][2][5][6]

SMILES CC1=C(C=CC=C1O)C#N [4]

InChI Key
BQAMEYNBQIHQPO-

UHFFFAOYSA-N
[2]

Physical Form Solid [2]

Purity 95% - 96%+ [2][5]

Storage Conditions
Sealed in a dry place at room

temperature.
[2]

Representative Synthesis Protocol
While a specific, peer-reviewed protocol for the synthesis of 3-Hydroxy-2-methylbenzonitrile
is not readily available in the cited literature, a general methodology can be inferred from the

synthesis of analogous compounds, such as 3-Hydroxy-2-isopropylbenzonitrile[7]. The

following is a representative two-step protocol that can be adapted for the synthesis of 3-
Hydroxy-2-methylbenzonitrile, starting from 2-methylphenol. This process involves an initial

ortho-formylation followed by the conversion of the resulting aldehyde to a nitrile.

Step 1: Ortho-formylation of 2-Methylphenol

This step introduces an aldehyde group at the position ortho to the hydroxyl group on the 2-

methylphenol ring.

Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 2-

methylphenol in a suitable solvent such as dichloromethane.

Cooling: Cool the solution to 0°C using an ice bath.

Catalyst Addition: Slowly add a Lewis acid catalyst, for example, tin(IV) chloride (SnCl₄).
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Reagent Addition: Add dichloromethyl methyl ether dropwise, maintaining the temperature

below 5°C.

Reaction: Stir the mixture at 0°C for one hour, then allow it to warm to room temperature and

continue stirring for several hours.

Quenching and Extraction: Carefully pour the reaction mixture into an ice-cold acidic solution

(e.g., 1M HCl). Separate the organic layer and extract the aqueous layer with

dichloromethane.

Washing: Combine the organic layers and wash sequentially with an acidic solution,

saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and

concentrate under reduced pressure to obtain the crude 3-hydroxy-2-methylbenzaldehyde.

Step 2: Conversion of Aldehyde to Nitrile

This step converts the aldehyde functional group of the intermediate product into a nitrile

group.

Reaction Setup: To the crude 3-hydroxy-2-methylbenzaldehyde from the previous step, add

formic acid and hydroxylamine hydrochloride.

Heating: Heat the mixture to reflux and maintain for a few hours. The reaction progress can

be monitored using Thin Layer Chromatography (TLC).

Cooling and Work-up: After the reaction is complete, cool the mixture to room temperature

and pour it into ice water.

Extraction: Extract the aqueous mixture multiple times with a suitable organic solvent like

ethyl acetate.

Washing: Combine the organic extracts and wash with water and then with brine.

Purification: Dry the organic layer, remove the solvent by evaporation, and purify the

resulting residue by chromatography to yield 3-Hydroxy-2-methylbenzonitrile.
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Synthetic Workflow Diagram
The following diagram illustrates the logical relationship in the two-step synthesis of 3-
Hydroxy-2-methylbenzonitrile.

2-Methylphenol Ortho-formylation
(Dichloromethyl methyl ether, SnCl4) 3-Hydroxy-2-methylbenzaldehyde Nitrile Formation

(Hydroxylamine hydrochloride, Formic acid) 3-Hydroxy-2-methylbenzonitrile

Click to download full resolution via product page

Caption: Synthetic pathway for 3-Hydroxy-2-methylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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